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Compound of Interest

Compound Name: Picfeltarraenin IB

Cat. No.: B15619569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Picfeltarraenin IB is a triterpenoid saponin isolated from the plant Picria fel-terrae. It is

recognized for its biological activities, including the inhibition of acetylcholinesterase (AChE),

and has potential applications in research related to cancer, inflammation, and herpes

infections[1][2]. This document provides detailed information on the solubility of Picfeltarraenin
IB in Dimethyl Sulfoxide (DMSO) and ethanol, along with protocols for its preparation and use

in research settings.
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Property Value Reference

Molecular Formula C₄₂H₆₄O₁₄ [1]

Molecular Weight 792.95 g/mol [1]

Appearance White to off-white solid [1]

Purity >98% (HPLC) [3]

CAS Number 97230-46-1 [1][3]

Solubility
The solubility of Picfeltarraenin IB is a critical factor for the design of in vitro and in vivo

experiments.

Table 1: Solubility of Picfeltarraenin IB in DMSO

Solvent Concentration Molar Equivalent Notes

DMSO 250 mg/mL 315.28 mM

Requires sonication.

Hygroscopic DMSO

can significantly

impact solubility; use

newly opened DMSO

for best results.[1]

DMSO 100 mg/mL 126.11 mM

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.[2]

Ethanol Solubility: Specific quantitative data for the solubility of Picfeltarraenin IB in 100%

ethanol is not readily available in the reviewed literature. However, ethanol is often used as a

co-solvent in formulations for compounds with poor water solubility[4][5]. For Picfeltarraenin
IB, it is recommended to first dissolve the compound in DMSO to create a concentrated stock

solution before further dilution with aqueous buffers or media.
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Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of

Picfeltarraenin IB for subsequent dilution.

Materials:

Picfeltarraenin IB (solid)

Anhydrous/Low-moisture DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weigh the desired amount of Picfeltarraenin IB powder in a sterile vial.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., for a 10 mM stock solution, add 0.1261 mL of DMSO to 1 mg of Picfeltarraenin IB)[1].

Vortex the mixture thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the vial in an ultrasonic bath and sonicate until

the solution is clear[1]. Gentle heating may also aid dissolution.

Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.

Storage of Stock Solution:

Store aliquots at -80°C for up to 6 months[1].
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For shorter-term storage, -20°C for up to 1 month is acceptable[1].

Protect the solution from light[1].
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Workflow: Stock Solution Preparation

Weigh Picfeltarraenin IB

Add Anhydrous DMSO

Vortex Thoroughly

Check for Dissolution

Ultrasonic Bath Sonication
(if needed)

Not Dissolved

Aliquot Solution

Completely Dissolved

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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